(Z)-2-Cyano-N-(4-methoxyphenyl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(4-methoxyphenyl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H20N2O5/c1-24-16-7-5-15(6-8-16)22-20(23)14(12-21)9-13-10-18(26-3)19(27-4)11-17(13)25-2/h5-11H,1-4H3,(H,22,23)/b14-9-
• InChI Key: UYEVMCNGUCADLS-ZROIWOOFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=CC2=CC(=C(C=C2OC)OC)OC)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC(=C(C=C2OC)OC)OC)/C#N
• Molecular Formula: C20H20N2O5
• Molecular Weight: 368.4 g/mol

Description

(Z)-2-Cyano-N-(4-methoxyphenyl)-3-(2,4,5-trimethoxyphenyl)prop-2-enamide, also known as AG-1478, is a small molecule inhibitor that specifically targets epidermal growth factor receptor (EGFR) tyrosine kinase activity. EGFR is a transmembrane receptor that plays a crucial role in the regulation of cell growth, proliferation, and survival. Overexpression or mutation of EGFR has been implicated in the development and progression of various types of cancer. Therefore, AG-1478 has been extensively studied as a potential therapeutic agent for cancer treatment.

Scientific Research Applications

Optical Properties and Fluorescence

• Mechanofluorochromic Properties : Some derivatives of 2-cyano acrylamide, closely related to the compound , have been studied for their distinct optical properties influenced by face-to-face stacking modes. These compounds exhibit varying luminescence characteristics based on their molecular interactions and structural transformations (Qing‐bao Song et al., 2015).

Structural Analysis and Synthesis

• Characterization and Structural Analysis : The synthesis and structural analysis of related cyano acrylamide derivatives have been conducted, providing insights into their molecular configuration and bond characteristics (James E. Johnson et al., 2006).

Polymeric Materials

• Polyamide Synthesis with Cyano Groups : Research has been conducted on the synthesis of soluble and curable aromatic polyamides containing cyano groups, which are relevant to high-performance polymeric materials (Guipeng Yu et al., 2009).

Catalysis

• Directed Arylation and Alkenylation : Iron and zinc salts have been used to catalyze the arylation and alkenylation of propionamides, which are structurally similar to the compound , demonstrating potential applications in catalytic processes (L. Ilies et al., 2017).

Corrosion Inhibition

• Use as Corrosion Inhibitors : Certain acrylamide derivatives, closely related to the compound , have been studied for their effectiveness as corrosion inhibitors, indicating potential applications in materials protection (Ahmed Abu-Rayyan et al., 2022).

Photolysis and Environmental Impact

• Photodegradation Studies : Studies on the photodegradation of related compounds in aqueous systems can provide insights into their environmental impact and degradation pathways (M. V. Pinna et al., 2011).